Cas no 1173-13-3 (Previtamin D3)

Previtamin D3 is an intermediate in the synthesis of cholecalciferol (vitamin D3)

Previtamin D3 structure

Product Name:Previtamin D3

CAS No:1173-13-3

Molecular Formula:C₂₇H₄₄O

Molecular Weight:384.63766

CID:170255

PubChem ID:5281058

Previtamin D3 Properties

Names and Identifiers

- 3-Cyclohexen-1-ol,3-[(1Z)-2-[(1R,3aR,7aR)-1-[(1R)-1,5-dimethylhexyl]-2,3,3a,6,7,7a-hexahydro-7a-methyl-1H-inden-4-yl]ethenyl]-4-methyl-,(1S)-
- (3beta,6Z)-9,10-secocholesta-5(10),6,8-trien-3-ol
- 3-Cyclohexen-1-ol,3-[(1Z)-2-[(1R,3aR,7aR)-1-[(1R)-1,5-dimethylhexyl]-2,3,3a,6,7,7a-hexahydro-7...
- 3-Cyclohexen-1-ol,3-[(1Z)-2-[(1R,3aR,7aR)-1-[(1R)-1,5-dimethylhexyl]-2,3,3a,6,7,7a-hexahydro-7a-methyl-1H-inden-4-yl]ethenyl]
- PRECALCIFEROL
- Previtamin D3
- (1S)-3-[(Z)-2-[(1R,3aR,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-1,2,3,3a,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol
- UNII-HDA46400N5
- 1173-13-3
- (6Z)-(3S)-9,10-seco-5(10), 6,8-cholestatrien-3-ol
- YUGCAAVRZWBXEQ-WHTXLNIXSA-N
- (3S,6Z)-9,10-secocholesta-5(10),6,8-trien-3-ol
- pre-vitamin D3
- SCHEMBL21302828
- Previtamin D
- Previtamin D(3)
- HY-130705
- 3-CYCLOHEXEN-1-OL, 3-((1Z)-2-((1R,3AR,7AR)-1-((1R)-1,5-DIMETHYLHEXYL)-2,3,3A,6,7,7A-HEXAHYDRO-7A-METHYL-1H-INDEN-4-YL)ETHENYL)-4-METHYL-, (1S)-
- AKOS040756514
- Precalciferol3
- C07711
- Pracholecalciferol
- LMST03020222
- DTXSID90862573
- EINECS 214-634-2
- Previtamin D3 (>80%)
- DB15614
- previtamin D3 / precholecalciferol / (6Z)-tacalciol
- 9,10-SECOCHOLESTA-5(10),6,8-TRIEN-3-OL, (3.BETA.,6Z)-
- (6Z)-(3S)-9,10-seco-5(10),6,8-cholestatrien-3-ol
- CS-0111455
- CHEBI:8403
- Q139299
- HDA46400N5
- Precholecalciferol
- (6Z)-tacalciol
- (3beta,6Z)-9,10-Secocholesta-5(10),6,8-trien-3-ol
- DB-246737
- G17405
- previtamin D3
- Precalciferol
- +Expand
- InChIKey： YUGCAAVRZWBXEQ-WHTXLNIXSA-N
- Inchi： InChI=1S/C27H44O/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-27(25,26)5)12-13-23-18-24(28)14-11-20(23)3/h10,12-13,19,21,24-26,28H,6-9,11,14-18H2,1-5H3/b13-12-/t21-,24+,25-,26+,27-/m1/s1
- SMILES： CC(CCC[C@H]([C@H]1CC[C@H]2C(=CCC[C@]12C)/C=C\C1C[C@@H](O)CCC=1C)C)C

Computed Properties

Exact Mass: 384.33900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 7
Monoisotopic Mass: 384.339
Heavy Atom Count: 28
Complexity: 622
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 7.7
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 20.2A^2

Experimental Properties

LogP: 7.61900
PSA: 20.23000
Refractive Index: 1.576
Boiling Point: 496°Cat760mmHg
Flash Point: 214.1°C
Density: 1.017

Previtamin D3 Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P008YWK-1mg	(3beta,6Z)-9,10-secocholesta-5(10),6,8-trien-3-ol	1173-13-3	≥80%	1mg	$335.00
A2B Chem LLC	AE17684-1mg	(3beta,6Z)-9,10-secocholesta-5(10),6,8-trien-3-ol	1173-13-3	≥80%	1mg	$248.00
MedChemExpress	HY-130705-5mg	Previtamin D3	1173-13-3	98.68%	5mg	￥6500	2022-03-28
TRC	P713510-1mg	Previtamin D3 (>80%)	1173-13-3		1mg	$ 282.00	2023-09-06
SHENG KE LU SI SHENG WU JI SHU	sc-476627-1 mg	Previtamin D3,	1173-13-3		1mg	￥1,978.00	2023-07-10

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1173-13-3 (Previtamin D3) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1173-13-3)Previtamin D3

Purity:99%

Quantity:1mg

Price($):909.0